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Compound of Interest

Compound Name: Triphenyltin chloride-d15

Cat. No.: B032067 Get Quote

Application Notes and Protocols for Triphenyltin
chloride-d15
For Researchers, Scientists, and Drug Development Professionals

Introduction
Triphenyltin chloride-d15 is the deuterated form of Triphenyltin chloride, an organotin

compound. Due to its toxicological properties, it is crucial to establish standardized procedures

for the preparation and handling of its solutions to ensure experimental accuracy and

laboratory safety.[1] This document provides detailed protocols for the preparation of stock and

working solutions of Triphenyltin chloride-d15, along with stability data and handling

guidelines.

Physicochemical Properties
Triphenyltin chloride is a white to off-white crystalline powder.[1] It is characterized by its

insolubility in water and solubility in various organic solvents such as methanol, ethanol, and

acetone.[1][2]

Data Summary
The following tables summarize the key quantitative data for the preparation and stability of

Triphenyltin chloride-d15 solutions.
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Table 1: Solubility and Recommended Solvents

Property Value Reference(s)

Appearance
White to off-white crystalline

powder
[1][3]

Solubility in Water Insoluble [1][2]

Recommended Solvents

Methanol, Ethanol, Acetone,

Chloroform (Slightly), Ethyl

Acetate (Slightly)

[1][4][5]

Table 2: Stock and Working Solution Stability

Solution
Type

Concentrati
on

Solvent
Storage
Conditions

Stability
Reference(s
)

Stock

Solution
1000 mg/L Methanol

In the dark at

4°C
Up to 1 year [5]

Phenyltins on

C18
Not specified Seawater

Room

temperature
60 days [6]

Photodegrad

ation
Not specified Not specified Sunlight

~19%

degradation

in 42 days

[7]

Experimental Protocols
Preparation of 1000 mg/L Stock Solution in Methanol
This protocol describes the preparation of a 1000 mg/L (1 mg/mL) stock solution of

Triphenyltin chloride-d15.

Materials:

Triphenyltin chloride-d15 (solid)
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Methanol (analytical grade)

100 mL volumetric flask

Analytical balance

Spatula

Weighing paper

Pipettes

Fume hood

Personal Protective Equipment (PPE): gloves, lab coat, safety goggles

Procedure:

Ensure all work is performed in a properly ventilated fume hood.

Wear appropriate PPE.

Accurately weigh 100 mg of Triphenyltin chloride-d15 onto weighing paper using an

analytical balance.

Carefully transfer the weighed compound into a 100 mL volumetric flask.

Add approximately 50 mL of methanol to the volumetric flask.

Swirl the flask gently to dissolve the compound completely.

Once dissolved, add methanol to the flask until the solution reaches the 100 mL mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Transfer the solution to a tightly sealed, clearly labeled amber glass bottle for storage.

Store the stock solution in the dark at 4°C.[5]
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Preparation of 10 mg/L Working Solution
This protocol details the dilution of the 1000 mg/L stock solution to a 10 mg/L working solution.

Materials:

1000 mg/L Triphenyltin chloride-d15 stock solution

Methanol (analytical grade)

10 mL volumetric flask

Micropipette (e.g., 100 µL)

Fume hood

PPE

Procedure:

Perform all steps in a fume hood while wearing appropriate PPE.

Pipette 100 µL of the 1000 mg/L stock solution into a 10 mL volumetric flask.

Dilute to the 10 mL mark with methanol.

Cap the flask and invert several times to mix thoroughly.

This working solution should be prepared fresh before use. If storage is necessary, it should

be kept in a tightly sealed container in the refrigerator.

Visualizations
Experimental Workflow
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Figure 1. Workflow for Solution Preparation
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Caption: Workflow for the preparation of Triphenyltin chloride-d15 stock and working

solutions.

Potential Toxicological Interactions

Figure 2. Potential Toxicological Effects of Triphenyltin Compounds
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Caption: Logical diagram of the potential toxicological effects of Triphenyltin compounds.

Stability and Storage Recommendations
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Organotin compounds, including Triphenyltin chloride-d15, require careful storage to

maintain their integrity.[8] Stock solutions prepared in methanol (1000 mg/L) are stable for up to

one year when stored in amber glass containers, protected from light, at 4°C.[5] It is

recommended to prepare working solutions fresh for each experiment to ensure accuracy. All

solutions should be stored in tightly sealed containers to prevent solvent evaporation and

contamination.[9] Phenyltin compounds can be less stable under certain conditions, with

significant losses observed after 60 days when stored on C18 cartridges.[6]

Safety Precautions
Triphenyltin chloride is highly toxic and poses a significant health risk upon ingestion,

inhalation, or skin contact.[1] All handling of the solid compound and its solutions must be

conducted in a certified chemical fume hood.[8] Appropriate personal protective equipment,

including a lab coat, safety goggles, and chemical-resistant gloves, must be worn at all times.

[1] In case of exposure, seek immediate medical attention. Dispose of all waste containing

Triphenyltin chloride-d15 as hazardous chemical waste according to institutional guidelines.

[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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